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Compound of Interest

Compound Name: YH-306

Cat. No.: B10831111

For Researchers, Scientists, and Drug Development Professionals

Introduction

YH-306 is a novel small molecule inhibitor of Focal Adhesion Kinase (FAK), a non-receptor
tyrosine kinase that plays a pivotal role in cell adhesion, migration, proliferation, and survival.[1]
Dysregulation of the FAK signaling pathway is implicated in the progression and metastasis of
various cancers, including colorectal cancer.[1] YH-306 has been shown to suppress colorectal
tumor growth and metastasis by blocking the activation of FAK and its downstream signaling
pathways.[1] These application notes provide detailed protocols for the solubilization of YH-306
and its application in cell-based assays to study its biological effects.

YH-306: Quantitative Data

Parameter Value Reference
Molecular Formula C19H18N202 [1]
Molecular Weight 306.36 g/mol [1]

Purity >98%

Solubility Soluble in DMSO and Ethanol

Recommended Solvent for ] )
) Dimethyl Sulfoxide (DMSO)
Stock Solutions
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Experimental Protocols
Preparation of YH-306 Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of YH-306 in DMSO.

Materials:

YH-306 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

» Weighing YH-306: Carefully weigh the desired amount of YH-306 powder. For a 10 mM
stock solution, you will need 3.0636 mg of YH-306 for 1 mL of DMSO.

e Solubilization: Add the weighed YH-306 to a sterile microcentrifuge tube. Add the appropriate
volume of anhydrous DMSO to achieve the desired concentration.

» Dissolution: Vortex the solution thoroughly until the YH-306 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).

Table 1: Preparation of YH-306 Stock Solutions in DMSO
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Desired Stock Concentration (mM) Mass of YH-306 for 1 mL DMSO (mg)
1 0.306

5 1.532

10 3.064

20 6.127

50 15.318

Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the YH-306 stock solution to the final working
concentration in cell culture medium.

Materials:

10 mM YH-306 stock solution in DMSO

Complete cell culture medium (appropriate for the cell line being used)

Sterile tubes for dilution

Calibrated pipettes
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM YH-306 stock solution at room
temperature.

o Serial Dilution: Perform a serial dilution of the stock solution in complete cell culture medium
to achieve the desired final concentration. For example, to prepare a 50 pM working solution,
you can add 5 pL of the 10 mM stock solution to 995 L of cell culture medium.

e Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in
the YH-306 working solutions. This is crucial to distinguish the effects of the compound from
those of the solvent.
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e Immediate Use: Use the prepared working solutions immediately for treating cells. Do not
store diluted solutions.

General Protocol for Cell-Based Assays (e.g.,
Proliferation, Migration)

This protocol provides a general workflow for treating cells with YH-306. Specific parameters
such as cell seeding density and incubation time should be optimized for each cell line and
assay.

Materials:

Cultured cells of interest (e.g., colorectal cancer cell lines like HT-29 or HCT116)

Complete cell culture medium

Multi-well plates (e.g., 96-well, 24-well, or 6-well plates)

YH-306 working solutions and vehicle control

Incubator (37°C, 5% COz2)
Procedure:

o Cell Seeding: Seed the cells in the appropriate multi-well plates at a density that allows for
optimal growth during the experiment. Allow the cells to adhere and enter the exponential
growth phase (typically 24 hours).

o Treatment: Remove the existing cell culture medium and replace it with fresh medium
containing the desired concentrations of YH-306 or the vehicle control.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on
the specific assay.

e Analysis: Following incubation, perform the desired downstream analysis, such as cell
viability assays (e.g., MTT, CellTiter-Glo), migration assays (e.g., wound healing, transwell),
or invasion assays.
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YH-306 Signaling Pathway

The following diagram illustrates the proposed mechanism of action of YH-306 in inhibiting the
FAK signaling pathway and its downstream effectors.
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Caption: YH-306 inhibits the activation of the FAK signaling pathway.
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Experimental Workflow

The following diagram outlines the general workflow for investigating the effects of YH-306 in
cell-based assays.
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Caption: Workflow for studying the cellular effects of YH-306.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831111#yh-306-solubility-and-preparation-for-cell-
based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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